![molecular formula C15H13Cl2NO2 B3867596 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide](/img/structure/B3867596.png)
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide
Overview
Description
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide, also known as DPN, is a synthetic compound that has been extensively studied for its biochemical and physiological effects. This compound is widely used in scientific research to investigate the mechanisms of action of various biological processes.
Mechanism of Action
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide binds to the ERβ with high affinity and specificity, inducing conformational changes that result in the recruitment of coactivator proteins and subsequent gene transcription. The downstream effects of ERβ activation are complex and depend on the specific cell type and context. However, ERβ activation has been shown to have anti-inflammatory, anti-proliferative, and anti-oxidative effects in various cell types.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide have been extensively studied in vitro and in vivo. In vitro studies have shown that 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide can inhibit the proliferation of various cancer cell lines, including breast, prostate, and colon cancer. 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide has also been shown to have anti-inflammatory effects in various cell types, including macrophages and endothelial cells. In vivo studies have shown that 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide can improve bone density and prevent bone loss in ovariectomized rats, suggesting a potential therapeutic role for 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of osteoporosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in lab experiments is its high specificity for ERβ. This allows researchers to investigate the specific effects of ERβ activation without confounding effects from other receptors. However, one limitation of using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is its relatively low potency compared to other ERβ agonists. This can make it challenging to achieve maximal effects in some experimental systems.
Future Directions
There are several potential future directions for research on 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide. One area of interest is the development of more potent and selective ERβ agonists for use in preclinical and clinical studies. Another area of interest is the investigation of the role of ERβ in various disease states, including cancer, cardiovascular disease, and neurodegenerative disorders. Finally, the potential therapeutic applications of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of various diseases, including osteoporosis and cancer, warrant further investigation.
Conclusion
In conclusion, 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is a synthetic compound that has been extensively studied for its biochemical and physiological effects. It is commonly used as a selective agonist for the estrogen receptor beta and has been shown to have anti-inflammatory, anti-proliferative, and anti-oxidative effects in various cell types. While there are some limitations to using 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in lab experiments, its high specificity for ERβ makes it a valuable tool for investigating the mechanisms of action of various biological processes. Further research is needed to fully understand the potential therapeutic applications of 2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide in the treatment of various diseases.
Scientific Research Applications
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide is widely used in scientific research to investigate the mechanisms of action of various biological processes. It is commonly used as a selective agonist for the estrogen receptor beta (ERβ), which is a nuclear receptor that plays a critical role in the regulation of various physiological processes, including bone metabolism, cardiovascular function, and immune response.
properties
IUPAC Name |
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO2/c16-11-7-4-8-12(17)14(11)15(20)18-9-13(19)10-5-2-1-3-6-10/h1-8,13,19H,9H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWIUKNFGSGRFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CNC(=O)C2=C(C=CC=C2Cl)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dichloro-N-(2-hydroxy-2-phenylethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.